Cas no 92076-18-1 ( )
structure
Product Name:
CAS No:92076-18-1
MF:C11H14O5
MW:226.225863933563
CID:997891
PubChem ID:274485
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- dimethyl 5-oxobicyclo[2.2.1]heptane-2,3-dicarboxylate
- CHEMBL1879629
- NSC-168000
- SMR001574419
- 92076-18-1
- NSC-120545
- DTXSID90298095
- MLS002707023
- NSC168000
- NSC120545
-
-
- Inchi: 1S/C11H14O5/c1-15-10(13)8-5-3-6(7(12)4-5)9(8)11(14)16-2/h5-6,8-9H,3-4H2,1-2H3
- InChI Key: QHMDOUUTRXHELU-UHFFFAOYSA-N
- SMILES: O=C1CC2CC1C(C(=O)OC)C2C(=O)OC
Computed Properties
- Exact Mass: 226.084
- Monoisotopic Mass: 226.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 69.7Ų
Experimental Properties
- Density: 1.278
- Boiling Point: 335.2°C at 760 mmHg
- Flash Point: 148.1°C
- Refractive Index: 1.503
- PSA: 69.67000
- LogP: 0.17370
Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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